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Compound of Interest

Compound Name:
1,4-

Bis(methylsulfonylsulfanyl)butane

Cat. No.: B043496 Get Quote

A Note to the Reader: The compound "1,4-Bis(methylsulfonylsulfanyl)butane" was not found

in comprehensive searches of chemical databases. It is possible that this is a novel or

exceptionally rare compound, or that the name contains a typographical error. This guide will

focus on two closely related, well-documented compounds: 1,4-Bis(methylsulfonyl)butane and

1,4-Bis(methylsulfanyl)butane. The structural and naming similarities suggest that information

on these compounds may be relevant to the original query.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing a comparative overview of these two key chemical compounds.

1,4-Bis(methylsulfonyl)butane
Chemical Abstracts Service (CAS) Number: 7040-87-1[1]

Synonyms:

Butane, 1,4-bis(methylsulfonyl)-

Chemical and Physical Properties
The following table summarizes the key quantitative data for 1,4-Bis(methylsulfonyl)butane.
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Property Value Source

Molecular Formula C6H14O4S2 [1]

Molecular Weight 214.303 g/mol

Density 1.263 g/cm³

Boiling Point 473.4°C at 760 mmHg

Flash Point 324.2°C

Experimental Protocols
While specific, detailed experimental protocols for the use of 1,4-Bis(methylsulfonyl)butane are

not readily available in the public domain, its synthesis is a key aspect for its application. A

plausible synthetic route would involve the oxidation of 1,4-Bis(methylsulfanyl)butane.

Conceptual Synthesis Workflow:

The synthesis of 1,4-Bis(methylsulfonyl)butane can be logically envisioned as a two-step

process starting from 1,4-dihalobutane.
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Starting Materials

Nucleophilic Substitution

Intermediate Oxidation

Final Product

1,4-Dihalobutane

Substitution Reaction

Sodium thiomethoxide

1,4-Bis(methylsulfanyl)butane

Oxidation Reaction

Oxidizing Agent (e.g., H₂O₂)

1,4-Bis(methylsulfonyl)butane

Click to download full resolution via product page

Caption: Conceptual synthesis of 1,4-Bis(methylsulfonyl)butane.

1,4-Bis(methylsulfanyl)butane
Chemical Abstracts Service (CAS) Number: 15394-33-9[2][3][4][5]

Synonyms:

Butane, 1,4-bis(methylthio)-[3][4][5]

2,7-Dithiaoctane[5][6]
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Chemical and Physical Properties
The following table summarizes the key quantitative data for 1,4-Bis(methylsulfanyl)butane.

Property Value Source

Molecular Formula C6H14S2 [5][6]

Molecular Weight 150.305 g/mol [5][6]

Density 0.966 g/cm³ [3][4]

Boiling Point 209.9°C at 760 mmHg [3][4]

IUPAC Name 1,4-bis(methylsulfanyl)butane [2]

Experimental Protocols
Synthesis of 1,4-Bis(methylsulfanyl)butane:

A common method for the synthesis of thioethers like 1,4-Bis(methylsulfanyl)butane is through

a nucleophilic substitution reaction.

Detailed Methodology:

Reactants: The primary precursors for this synthesis are a 1,4-dihalobutane (e.g., 1,4-

dibromobutane or 1,4-dichlorobutane) and a methylthiolate salt, such as sodium

thiomethoxide.[4]

Solvent: A suitable polar aprotic solvent, such as dimethylformamide (DMF) or ethanol, is

typically used to dissolve the reactants.

Procedure: a. The 1,4-dihalobutane is dissolved in the chosen solvent in a reaction flask. b.

Sodium thiomethoxide is added portion-wise to the solution while stirring. The reaction is

typically carried out at room temperature or with gentle heating to facilitate the reaction. c.

The reaction progress can be monitored using techniques like Thin Layer Chromatography

(TLC). d. Upon completion, the reaction mixture is worked up. This usually involves

quenching the reaction with water and extracting the product with an organic solvent. e. The

organic layer is then washed, dried, and the solvent is evaporated to yield the crude product.
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f. Purification can be achieved through distillation or column chromatography to obtain pure

1,4-Bis(methylsulfanyl)butane.

Logical Workflow for Synthesis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 1,4-dihalobutane
in solvent

Add Sodium Thiomethoxide

Stir at controlled
temperature

Monitor reaction
(e.g., TLC)

Quench with water and
extract with organic solvent

Reaction Complete

Purify by distillation
or chromatography

Obtain pure
1,4-Bis(methylsulfanyl)butane

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1,4-Bis(methylsulfanyl)butane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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